Cas no 7128-79-2 (Naphthol AS-OL Acetate)

• Product Name: Naphthol AS-OL Acetate
• CAS No: 7128-79-2
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• MDL: MFCD00042710
• CID: 578270
• PubChem ID: 81552
• Update Time: 2025-06-11

Naphthol AS-OL Acetate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,3-(acetyloxy)-N-(2-methoxyphenyl)-
• [3-[(2-methoxyphenyl)carbamoyl]naphthalen-2-yl] acetate
• NAPHTHOL AS-OL ACETATE
• 2-(N-(o-Methoxyphenyl)carbamoyl)-3-naphthyl acetate
• 3-[(2-methoxyphenyl)carbamoyl]naphthalen-2-yl acetate
• EINECS 230-428-5
• NS00037182
• FT-0636358
• 3-(2-methoxyphenylcarbamoyl)naphthalen-2-yl acetate
• 2-METHYL TETRAHYDROHARMOL HCL
• A837143
• 3-((2-Methoxyphenyl)carbamoyl)naphthalen-2-yl acetate
• 2-(N-o-Methoxyphenyl)carbamoyl-3-naphthyl acetate
• Naphthol-AS-OL-Acetat
• AKOS024386315
• DTXSID30221448
• [3-[(2-methoxyphenyl)carbamoyl]naphthalen-2-yl] ethanoate
• acetic acid [3-[(2-methoxyanilino)-oxomethyl]-2-naphthalenyl] ester
• Naphthol AS-OL acetate, >=70%
• 7128-79-2
• RKCVQLUEWCVWTN-UHFFFAOYSA-N
• Naphthol AS-OL Acetate

• MDL： MFCD00042710
• Inchi： 1S/C20H17NO4/c1-13(22)25-19-12-15-8-4-3-7-14(15)11-16(19)20(23)21-17-9-5-6-10-18(17)24-2/h3-12H,1-2H3,(H,21,23)
• InChI Key： RKCVQLUEWCVWTN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 335.11600
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 4.09900

Naphthol AS-OL Acetate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on Naphthol AS-OL Acetate

Naphthol AS-OL Acetate: A Comprehensive Overview

Naphthol AS-OL Acetate, identified by the CAS No. 7128-79-2, is a significant compound in the realm of organic chemistry, particularly within the naphthol derivatives family. This compound has garnered attention due to its versatile applications and unique chemical properties. In recent years, advancements in synthetic methodologies and material science have further highlighted its potential across various industries.

The chemical structure of Naphthol AS-OL Acetate is characterized by a naphthalene ring system with specific substituents that confer it with distinct reactivity and functionality. The acetate group attached to the hydroxyl group of the naphthol moiety plays a crucial role in modulating its physical and chemical properties. This modification enhances its solubility in organic solvents, making it more amenable for use in industrial processes and research applications.

Recent studies have explored the use of Naphthol AS-OL Acetate as an intermediate in the synthesis of advanced materials, such as conductive polymers and optoelectronic devices. Its ability to participate in various condensation reactions has made it a valuable building block in the development of novel materials with tailored electronic properties.

In the field of pharmaceuticals, researchers have investigated the potential of Naphthol AS-OL Acetate as a precursor for bioactive compounds. Its structural versatility allows for the creation of derivatives with antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic applications.

The environmental impact of Naphthol AS-OL Acetate has also been a topic of interest, particularly in relation to its degradation pathways and toxicity profiles. Studies have shown that under specific conditions, this compound can undergo biodegradation, reducing its persistence in the environment.

In conclusion, Naphthol AS-OL Acetate (CAS No. 7128-79-2) stands as a testament to the ongoing innovation in organic chemistry and materials science. Its diverse applications and promising research outcomes underscore its importance as a key compound in modern chemical research.